Cas no 90349-23-8 (5,7-Dimethylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid)

5,7-Dimethylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid is a synthetic compound with notable structural features. It exhibits high purity and stability, making it suitable for various chemical applications. This compound is valued for its unique pharmacophoric properties, which contribute to its potential in drug discovery research. Its structural complexity offers versatility in chemical transformations, enabling diverse synthetic pathways.

5,7-Dimethylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid structure

90349-23-8 structure

Product Name:5,7-Dimethylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid

CAS No:90349-23-8

MF:C₉H₉N₃O₂

MW:191.186661481857

MDL:MFCD01051014

CID:890385

PubChem ID:744038

Update Time:2025-07-21

5,7-Dimethylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5,7-Dimethylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid
- 5,7-dimethyl-Pyrazolo[1,5-a]pyrimidine-3-carboxylic acid
- 5,7-DIMETHYLPYRAZOLO[5,4-A]PYRIMIDINE-3-CARBOXYLIC ACID
- 5.7-Dimethyl-pyrazolo<1.5-a>pyrimidin-carbonsaeure-(3)
- Pyrazolo[1,5-a]pyrimidine-3-carboxylic acid, 5,7-dimethyl-
- 5,7-Dimethylpyrazolo[1,5-a]pyrimidine-3-carboxylicAcid
- Cambridge id 5677292
- MLS000715307
- UWWGTDIBDPROEH-UHFFFAOYSA-N
- HMS2739B14
- BCP31043
- STK299957
- SBB006994
- HTS028149
- BBL005628
- 5035AC
- AK-
- 5,7-Dimethylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid (ACI)
- MDL： MFCD01051014
- Inchi： 1S/C9H9N3O2/c1-5-3-6(2)12-8(11-5)7(4-10-12)9(13)14/h3-4H,1-2H3,(H,13,14)
- InChI Key： UWWGTDIBDPROEH-UHFFFAOYSA-N
- SMILES： O=C(C1=C2N=C(C)C=C(N2N=C1)C)O

Computed Properties

Exact Mass: 191.06900
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 246
Topological Polar Surface Area: 67.5

Experimental Properties

Density: 1.43
Refractive Index: 1.677
PSA: 67.49000
LogP: 1.04430

5,7-Dimethylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid Security Information

Hazard Statement： H302-H315-H319-H332-H335
Hazard Category Code： 22
Hazardous Material Identification：
HazardClass：IRRITANT
Storage Condition：Sealed in dry,2-8°C

5,7-Dimethylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	028203-250mg	5,7-Dimethyl-pyrazolo[1,5- a ]pyrimidine-3-carboxylic acid	90349-23-8	95%	250mg	￡46.00	2022-03-01
Fluorochem	028203-1g	5,7-Dimethyl-pyrazolo[1,5- a ]pyrimidine-3-carboxylic acid	90349-23-8	95%	1g	￡91.00	2022-03-01
Fluorochem	028203-5g	5,7-Dimethyl-pyrazolo[1,5- a ]pyrimidine-3-carboxylic acid	90349-23-8	95%	5g	￡226.00	2022-03-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-TB519-50mg	5,7-Dimethylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid	90349-23-8	98%	50mg	104.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-TB519-200mg	5,7-Dimethylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid	90349-23-8	98%	200mg	244.0CNY	2021-07-12
Apollo Scientific	OR470775-1g	5,7-Dimethylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid	90349-23-8	98%	1g	£32.00	2025-02-20
Apollo Scientific	OR470775-5g	5,7-Dimethylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid	90349-23-8	98%	5g	£74.00	2025-02-20
TRC	D478938-250mg	5,7-Dimethylpyrazolo[1,5-a]pyrimidine-3-carboxylic Acid	90349-23-8		250mg	$64.00	2023-05-18
TRC	D478938-500mg	5,7-Dimethylpyrazolo[1,5-a]pyrimidine-3-carboxylic Acid	90349-23-8		500mg	$98.00	2023-05-18
TRC	D478938-1g	5,7-Dimethylpyrazolo[1,5-a]pyrimidine-3-carboxylic Acid	90349-23-8		1g	$ 125.00	2022-06-05

5,7-Dimethylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid Production Method

Production Method 1

43024-16-4

90349-23-8

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Ethylene glycol , Water ; overnight, reflux
1.2 Reagents: Hydrochloric acid Solvents: Water ; acidified, cooled

Reference

: Synthesis of pyrazolo[1,5-a]pyrimidine ring as a possible bioisosteric replacement of the 5-(1H-pyrrol-1-yl)pyrazole scaffold

Mugnaini, Claudia; Pasculini, Livia; Pagli, Carlotta; Brizzi, Antonella; Paolino, Marco; et al, ARKIVOC (Gainesville, 2022, (2), 22-29

Production Method 2

41680-34-6

90349-23-8

Reaction Conditions

1.1 Reagents: Acetic acid Solvents: Ethanol ; 1.5 h, 100 °C

Reference

: Discovery of an Orally Bioavailable, Brain-Penetrating, in Vivo Active Phosphodiesterase 2A Inhibitor Lead Series for the Treatment of Cognitive Disorders

Mikami, Satoshi ; Sasaki, Shigekazu; Asano, Yasutomi; Ujikawa, Osamu; Fukumoto, Shoji; et al, Journal of Medicinal Chemistry, 2017, 60(18), 7658-7676

Production Method 3

52664-01-4

90349-23-8

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Ethanol , Water ; 4 h, 72 °C

Reference

: Design, synthesis, and evaluation of the anticancer properties of a novel series of carboxamides, sulfonamides, ureas, and thioureas derived from 1,2,4-oxadiazol-3-ylmethyl-piperazin-1-yl substituted with pyrazolo[1,5-a]pyrimidine derivatives

Ajeesh Kumar, A. K. ; Nair, Kanya B.; Bodke, Yadav D.; Sambasivam, Ganesh; Bhat, Kishore G., Monatshefte fuer Chemie, 2016, 147(12), 2221-2234

Production Method 4

52664-01-4

90349-23-8

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Methanol , Water ; rt → 80 °C; 3 h, 80 °C; cooled
1.2 pH 6 - 8

Reference

: Discovery, Structure-Activity Relationship, and Biological Evaluation of Noninhibitory Small Molecule Chaperones of Glucocerebrosidase

Patnaik, Samarjit; Zheng, Wei; Choi, Jae H.; Motabar, Omid; Southall, Noel; et al, Journal of Medicinal Chemistry, 2012, 55(12), 5734-5748

Production Method 5

52664-01-4

90349-23-8

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Ethanol , Water ; 4 h, 72 °C

Reference

: Design, Synthesis, and Evaluation of the Anticancer Properties of a Novel Series of α-(Benzoylamino)-β-substituted Acrylic Amide Derivatives of Pyrazolo[1,5-a]pyrimidine

Sasikumar, A.; Mohanasrinivasan, V.; Ajeesh Kumar, A. K.; Krishnaswamy, D., Journal of Heterocyclic Chemistry, 2018, 55(1), 214-225